Cas no 2580186-38-3 (N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride)

• Product Name: N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride
• CAS No: 2580186-38-3
• MF: C₁₁H₂₄ClN₃O₂
• MW: 265.780161857605
• MDL: MFCD33020877
• CID: 5658145
• PubChem ID: 155859108
• Update Time: 2025-10-28

N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(methylamino)-N-[3-(methylamino)-3-oxopropyl]pentanamide;hydrochloride
• N-methyl-2-(methylamino)-N-[2-(methylcarbamoyl)ethyl]pentanamide hydrochloride
• 2580186-38-3
• EN300-27191005
• N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride

• MDL： MFCD33020877
• Inchi： 1S/C11H23N3O2.ClH/c1-5-6-9(12-2)11(16)14(4)8-7-10(15)13-3;/h9,12H,5-8H2,1-4H3,(H,13,15);1H
• InChI Key： NGGPFAFESCFNOA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CCC)NC)N(C)CCC(NC)=O

Computed Properties

• Exact Mass: 265.1557047g/mol
• Monoisotopic Mass: 265.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride

Comprehensive Overview of N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride (CAS No. 2580186-38-3)

In the rapidly evolving field of pharmaceutical and chemical research, N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride (CAS No. 2580186-38-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms or by its CAS number, is a subject of interest for researchers exploring novel bioactive molecules. Its complex nomenclature highlights the presence of multiple functional groups, including methylamino and methylcarbamoyl moieties, which contribute to its reactivity and versatility in synthetic chemistry.

The growing demand for specialized chemical intermediates and pharmaceutical ingredients has placed compounds like N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride at the forefront of innovation. Recent trends in drug discovery emphasize the importance of small molecule therapeutics, and this compound's structural features make it a candidate for further investigation. Researchers are particularly interested in its potential role in modulating biological pathways, given its amide and amine functionalities, which are common in drug design.

One of the most frequently asked questions in online searches revolves around the synthesis and applications of CAS No. 2580186-38-3. While detailed synthetic protocols are often proprietary, published literature suggests that this compound can be synthesized through multi-step organic reactions involving amide coupling and N-methylation. Its hydrochloride salt form enhances stability and solubility, making it suitable for various experimental conditions. These properties align with the increasing focus on bioavailability and drug delivery systems in modern pharmacology.

Another area of interest is the compound's potential mechanism of action in biological systems. Although specific studies on N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride are limited, analogous compounds with similar functional groups have demonstrated activity in enzyme inhibition and receptor binding. This has led to speculation about its utility in targeting diseases where such mechanisms are relevant. The compound's molecular weight and lipophilicity also make it a candidate for central nervous system (CNS) drug development, a hot topic in current research.

From a commercial perspective, the availability of CAS No. 2580186-38-3 through specialized chemical suppliers has made it accessible to academic and industrial researchers. Its inclusion in high-throughput screening libraries underscores its potential as a lead compound for further optimization. Additionally, the rise of computational chemistry and AI-driven drug discovery has increased the demand for well-characterized molecules like this one, as they serve as valuable inputs for in silico modeling and virtual screening.

Quality control and analytical characterization are critical aspects of working with N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These methods are essential for ensuring reproducibility in research, a key concern for scientists navigating the reproducibility crisis in life sciences.

In summary, N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide hydrochloride (CAS No. 2580186-38-3) represents a fascinating example of modern chemical innovation. Its multifaceted applications, from drug discovery to material science, highlight its relevance in addressing contemporary scientific challenges. As research continues to uncover its full potential, this compound is poised to remain a topic of discussion and exploration in the years to come.